Cas no 2229430-53-7 (2-methyl-4-propylheptanoic acid)

• Product Name: 2-methyl-4-propylheptanoic acid
• CAS No: 2229430-53-7
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• CID: 6423465
• PubChem ID: 141078408
• Update Time: 2025-05-19

2-methyl-4-propylheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-propylheptanoic acid
• 2229430-53-7
• EN300-1733698

• Inchi： 1S/C11H22O2/c1-4-6-10(7-5-2)8-9(3)11(12)13/h9-10H,4-8H2,1-3H3,(H,12,13)
• InChI Key： DZGSEWMSUICCCO-UHFFFAOYSA-N
• SMILES： OC(C(C)CC(CCC)CCC)=O

Computed Properties

• Exact Mass: 186.161979940g/mol
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 137
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-methyl-4-propylheptanoic acid

2-Methyl-4-propylheptanoic Acid (CAS No. 2229430-53-7): Properties, Applications, and Industry Insights

The 2-methyl-4-propylheptanoic acid (CAS 2229430-53-7) is a branched-chain carboxylic acid with significant relevance in industrial and research applications. This compound, characterized by its unique methyl and propyl substitutions, exhibits properties that make it valuable in sectors such as lubricant additives, polymer synthesis, and specialty chemicals. Its molecular structure, C₁₁H₂₂O₂, contributes to its hydrophobic behavior and thermal stability, which are critical for high-performance formulations.

Recent trends in sustainable chemistry have spurred interest in 2-methyl-4-propylheptanoic acid as a potential bio-based intermediate. Researchers are exploring its role in green synthesis routes, aligning with the global push for eco-friendly alternatives to petroleum-derived chemicals. Questions like "How does 2-methyl-4-propylheptanoic acid compare to linear carboxylic acids in biodegradability?" or "What are the CAS 2229430-53-7 derivatives for biodegradable polymers?" reflect growing user inquiries in scientific forums and search engines.

The compound's branched-chain structure enhances its utility in lubricant formulations, where it improves viscosity index and reduces oxidative degradation. This aligns with industry demands for long-lasting engine oils and high-temperature greases. Notably, patents involving CAS 2229430-53-7 highlight its synergy with zinc-free antiwear agents, addressing regulatory shifts toward heavy metal-free additives.

In pharmaceutical intermediates, 2-methyl-4-propylheptanoic acid serves as a chiral building block for active pharmaceutical ingredients (APIs). Its stereochemical purity is crucial for asymmetric synthesis, particularly in nonsteroidal anti-inflammatory drugs (NSAIDs). Laboratories frequently search for "CAS 2229430-53-7 NMR spectra" or "2-methyl-4-propylheptanoic acid solubility in supercritical CO₂", underscoring its analytical and process optimization challenges.

From a market perspective, the compound's niche applications in flavor and fragrance industries are gaining traction. Its low volatility and fruity odor profile make it suitable for long-lasting perfumes and food flavor enhancers. Regulatory compliance with FDA and EFSA standards further boosts its adoption, as evidenced by searches for "2-methyl-4-propylheptanoic acid GRAS status".

Technological advancements in catalytic hydrogenation have optimized the production of CAS 2229430-53-7, reducing energy consumption and byproducts. This resonates with the circular economy paradigm, where users increasingly query "renewable feedstocks for 2-methyl-4-propylheptanoic acid synthesis". Companies leveraging enzyme-catalyzed processes report higher yields, positioning the compound as a cost-effective option for bulk manufacturing.

In conclusion, 2-methyl-4-propylheptanoic acid (CAS 2229430-53-7) exemplifies the intersection of innovation and sustainability in modern chemistry. Its multifaceted applications—from high-performance lubricants to pharmaceutical chiral auxiliaries—cater to evolving industrial needs while addressing environmental concerns. As research expands, this compound is poised to play a pivotal role in next-generation material science and green chemistry initiatives.